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Compound of Interest

Compound Name: 2-Nitronicotinaldehyde

CAS No.: 5175-26-8

Cat. No.: B1505903 Get Quote

Executive Summary & Chemical Identification
Objective: Safe, compliant isolation and disposal of 2-Nitronicotinaldehyde (2-Nitro-3-

pyridinecarboxaldehyde) to prevent accidental detonation, toxic release, or environmental

contamination.

As a Senior Application Scientist, I emphasize that 2-Nitronicotinaldehyde presents a dual-

threat profile: the nitro group (

) introduces potential energetic instability (shock/thermal sensitivity), while the pyridine ring and
aldehyde moiety contribute to toxicity and chemical reactivity. Disposal must not be treated as
routine organic waste; it requires a segregated, incineration-based pathway.
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Parameter Detail

Chemical Name
2-Nitronicotinaldehyde (2-Nitro-3-

pyridinecarboxaldehyde)

CAS Number 5175-26-8

Formula

Molecular Weight 152.11 g/mol

Physical State Solid (Pale yellow powder/crystals)

Storage
Inert atmosphere, 2-8°C (Aldehyde oxidation

risk)

Hazard Assessment (The "Why" Behind the
Protocol)
Effective disposal requires understanding the specific failure modes of the molecule.

A. Energetic Instability (Nitro Group)
While mono-nitro pyridines are generally more stable than polynitro compounds, they are still

energetic materials. The nitro group at the ortho position to the aldehyde creates electronic

strain.

Risk: Heating or grinding dry material can trigger rapid decomposition.

Disposal Implication: Never dispose of pure solid in general trash or compactors. Avoid

friction.[1]

B. Chemical Incompatibility (Aldehyde & Pyridine)
Base Sensitivity: Aldehydes with electron-withdrawing groups (like

) are highly susceptible to polymerization or condensation reactions in the presence of bases
(e.g., NaOH, KOH). This can generate heat and pressure in a closed waste container.
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Oxidizer Sensitivity: Do not mix with Nitric Acid or Peroxides. The aldehyde is easily oxidized

to the carboxylic acid, generating heat.

Toxicity: Pyridine derivatives are hepatotoxic and nephrotoxic.

Waste Segregation & Compatibility
Core Directive: Segregation is the primary defense against waste stream accidents.

Incompatible Streams (DO NOT MIX)
❌ Strong Bases: Sodium Hydroxide, Ammonium Hydroxide (Risk: Exothermic

polymerization).

❌ Strong Oxidizers: Nitric Acid, Chromic Acid, Peroxides (Risk: Fire/Explosion).

❌ Reducing Agents: Hydrides, active metals (Risk: Energetic reduction of nitro group).

Compatible Streams
✅ Halogenated/Non-Halogenated Organics: Dichloromethane, Ethyl Acetate, Acetone (only

if pH is neutral).

✅ Inert Solids: Silica gel, sand (for spill absorption).

Disposal Workflows
Scenario A: Solid Waste (Pure Substance)
For expired shelf-life reagents or synthesis byproducts.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or amber glass

jar.

Wetting Agent: If the solid is old or potentially dry/crumbly, add a small amount of inert

solvent (e.g., mineral oil or water-miscible solvent like ethanol) to desensitize it against

friction.
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Labeling: Label as "Hazardous Waste - Toxic, Reactive (Nitro Compound)." explicitly listing

"2-Nitronicotinaldehyde."

Disposal Path:Lab Pack for Incineration. Do not bulk with general solvents.

Scenario B: Liquid Waste (Reaction Mixtures)
For mother liquors or dissolved reagents.

pH Check: Ensure the waste solution is Neutral (pH 6-8).

Why? Acidic conditions can catalyze aldehyde reactions; basic conditions trigger

polymerization.

Solvent Compatibility: Verify the solvent carrier is compatible with incineration (e.g., no high-

level mercury/arsenic).

Accumulation: Pour into a dedicated "Toxic Organics" carboy.

Venting: Use a vented cap (e.g., EcoFunnel) to prevent pressure buildup from slow

oxidation.

Scenario C: Spill Cleanup (Immediate Response)
Pre-requisite to disposal.
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Spill Detected

Assess Volume & State
(Solid vs. Liquid)

Don PPE:
Nitrile Gloves, Safety Goggles,

Lab Coat, N95/Respirator

Solid Spill Liquid Spill

Cover with wet paper towel
to prevent dust.

Scoop gently (No Dust!).

Absorb with Vermiculite
or Sand.

Place in Hazardous Waste Bag/Jar

Label: 'Hazardous Waste:
2-Nitronicotinaldehyde debris'

Click to download full resolution via product page

Figure 1: Decision logic for immediate spill response ensuring minimal exposure and dust

generation.

Regulatory & Classification Data
Use these codes for your hazardous waste manifest.
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Classification System Code/Rating Notes

RCRA Code (USA)
D001 (Ignitable), D003

(Reactive - Potential)

No specific "U" or "P" code

exists for this specific CAS;

default to characteristic waste

codes.

GHS Hazards H302, H315, H319, H335
Acute Tox. 4, Skin Irrit. 2, Eye

Irrit. 2, STOT SE 3.

UN Number
UN 2811 (Toxic Solid, Organic,

N.O.S.)

Use UN 1325 if flammability is

the primary concern based on

form.

Packing Group III
Minor danger, but requires

careful handling.

Final Disposal Method: Incineration
The only validated method for ultimate destruction of 2-Nitronicotinaldehyde is High-

Temperature Incineration.

Process: Rotary kiln incineration at >850°C with a secondary combustion chamber

(>1100°C).

Scrubbing: The facility must be equipped with a wet scrubber to capture Nitrogen Oxides (

) generated from the nitro and pyridine nitrogen atoms.

Prohibition:DO NOT attempt chemical deactivation (e.g., bleach oxidation) in the lab. The

risk of generating shock-sensitive byproducts or toxic chloramines is too high.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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